molecular formula C₂₇H₃₈D₉N₅O₅ B1146697 2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers)) CAS No. 1373318-85-4

2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers))

Cat. No. B1146697
M. Wt: 530.75
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers)), also known as 2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers)), is a useful research compound. Its molecular formula is C₂₇H₃₈D₉N₅O₅ and its molecular weight is 530.75. The purity is usually 95%.
BenchChem offers high-quality 2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers)) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers)) including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for compound '2'-Dihydro Boceprevir-d9 involves the reduction of Boceprevir Metabolite M28-d9+M31-d9 (a mixture of diastereomers) to obtain the desired product.

Starting Materials
Boceprevir Metabolite M28-d9+M31-d9 (a mixture of diastereomers), Hydrogen gas (H2), Palladium on carbon (Pd/C), Methanol (CH3OH), Diethyl ether (Et2O), Sodium hydroxide (NaOH)

Reaction
Boceprevir Metabolite M28-d9+M31-d9 is dissolved in methanol to form a solution., Palladium on carbon (Pd/C) is added to the solution and the mixture is stirred under hydrogen gas (H2) at room temperature to reduce the mixture to '2'-Dihydro Boceprevir-d9., The reaction mixture is filtered to remove the Pd/C catalyst., The filtrate is concentrated under reduced pressure to obtain the crude product., The crude product is dissolved in diethyl ether (Et2O) and washed with sodium hydroxide (NaOH) solution to remove any impurities., The organic layer is separated and dried over anhydrous sodium sulfate (Na2SO4)., The solvent is evaporated under reduced pressure to obtain the pure '2'-Dihydro Boceprevir-d9 product.

properties

CAS RN

1373318-85-4

Product Name

2'-Dihydro Boceprevir-d9(Boceprevir Metabolite M28-d9+M31-d9 (Mixture of Diastereomers))

Molecular Formula

C₂₇H₃₈D₉N₅O₅

Molecular Weight

530.75

synonyms

(1R,2S,5S)-N-[3-amino-1-(cyclobutylmethyl)-2-hydroxy-3-oxopropyl]-3-[(2S)-2-[[[(1,1-dimethylethyl-d9)amino]carbonyl]amino]-3,3-dimethyl-1-oxobutyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.